Cas no 2227916-24-5 (4-(1R)-2-amino-1-hydroxyethyl-3-fluorophenol)

• Product Name: 4-(1R)-2-amino-1-hydroxyethyl-3-fluorophenol
• CAS No: 2227916-24-5
• MF: C₈H₁₀FNO₂
• MW: 171.168905735016
• CID: 6290597
• PubChem ID: 96739965
• Update Time: 2025-10-24

4-(1R)-2-amino-1-hydroxyethyl-3-fluorophenol Chemical and Physical Properties

Names and Identifiers

• 4-(1R)-2-amino-1-hydroxyethyl-3-fluorophenol
• EN300-1822634
• 4-[(1R)-2-amino-1-hydroxyethyl]-3-fluorophenol
• 2227916-24-5

• Inchi： 1S/C8H10FNO2/c9-7-3-5(11)1-2-6(7)8(12)4-10/h1-3,8,11-12H,4,10H2/t8-/m0/s1
• InChI Key： ZFFIVYWPTUSVMA-QMMMGPOBSA-N
• SMILES： FC1C=C(C=CC=1[C@H](CN)O)O

Computed Properties

• Exact Mass: 171.06955672g/mol
• Monoisotopic Mass: 171.06955672g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 145
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.1
• Topological Polar Surface Area: 66.5Ų

Additional information on 4-(1R)-2-amino-1-hydroxyethyl-3-fluorophenol

4-(1R)-2-amino-1-hydroxyethyl-3-fluorophenol: A Promising Compound for Biomedical Applications

The compound 4-(1R)-2-amino-1-hydroxyethyl-3-fluorophenol (CAS No. 2227916-24-5) is a synthetic organic molecule that has garnered significant attention in the biomedical field due to its unique chemical structure and potential applications in drug discovery and therapeutic development. This compound belongs to the class of phenolic compounds, which are known for their diverse biological activities, including antioxidant, anti-inflammatory, and anticancer properties.

4-(1R)-2-amino-1-hydroxyethyl-3-fluorophenol features a fluorine atom at the 3-position of the phenolic ring, along with an amino group and a hydroxyl group attached to a chiral carbon in the ethyl side chain. This combination of functional groups renders the compound highly reactive and potentially bioactive. Recent studies have highlighted its potential as a lead molecule for antioxidant and anti-inflammatory therapies, due to its ability to scavenge free radicals and inhibit key enzymes involved in inflammatory pathways.

One of the most exciting aspects of this compound is its enantiomeric purity, which is critical for ensuring consistent biological activity. The (1R) configuration ensures a defined stereochemistry, making it easier to predict and optimize its pharmacokinetic properties. This level of structural control is particularly valuable in drug development, where stereoselectivity can significantly impact efficacy and safety.

Research into 4-(1R)-2-amino-1-hydroxyethyl-3-fluorophenol has also explored its potential as a radioprotector. Preclinical studies have shown that this compound can mitigate oxidative stress induced by ionizing radiation, making it a promising candidate for protecting normal tissues during cancer radiotherapy. The mechanism of action appears to involve both direct antioxidant effects and modulation of cellular pathways that enhance DNA repair.

Another area of interest is the compound's neuroprotective potential. Recent investigations have demonstrated its ability to inhibit neurotoxicity in vitro models of Parkinson's disease. This effect is attributed to its dual action as an antioxidant and a modulator of dopaminergic signaling pathways, which are often dysregulated in neurodegenerative disorders.

Despite these promising findings, further research is needed to fully characterize the safety and efficacy of 4-(1R)-2-amino-1-hydroxyethyl-3-fluorophenol. Ongoing studies are focusing on optimizing its pharmacokinetic profile, including improving its bioavailability and reducing potential off-target effects. These efforts aim to unlock the full therapeutic potential of this versatile compound.

In summary, 4-(1R)-2-amino-1-hydroxyethyl-3-fluorophenol represents a valuable addition to the toolkit of biomedical researchers and drug developers. Its unique combination of functional groups, stereochemical purity, and diverse biological activities positions it as a leading candidate for innovative therapeutic solutions across multiple disease areas. As research into this compound continues to advance, its impact on the field of biomedicine is expected to grow significantly.